Cas no 1219155-16-4 (N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine)

• Product Name: N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine
• CAS No: 1219155-16-4
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 4687031
• PubChem ID: 51063720
• Update Time: 2025-06-07

N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine
• methyl[2-(4-phenoxyphenyl)ethyl]amine
• SBB052426

• Inchi： 1S/C15H17NO/c1-16-12-11-13-7-9-15(10-8-13)17-14-5-3-2-4-6-14/h2-10,16H,11-12H2,1H3
• InChI Key： LWRSYTAVKJOXTB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)CCNC

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine

Comprehensive Overview of N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine (CAS No. 1219155-16-4)

N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine (CAS No. 1219155-16-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique phenoxy and ethylamine functional groups, is often explored for its potential applications in drug development and material science. Its molecular structure, which includes a methyl group attached to a nitrogen atom, makes it a versatile intermediate in the synthesis of more complex molecules.

In recent years, the demand for N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine has increased due to its relevance in the development of novel therapeutic agents. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting compounds, given its ability to modulate neurotransmitter activity. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, which are among the most searched topics in medical and scientific communities today.

The synthesis of N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine typically involves multi-step organic reactions, including alkylation and amination processes. These methods are well-documented in peer-reviewed journals, making this compound accessible to both academic and industrial researchers. Its CAS No. 1219155-16-4 serves as a critical identifier in chemical databases, ensuring accurate referencing and regulatory compliance.

One of the key advantages of N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine is its stability under standard laboratory conditions, which facilitates its use in various experimental setups. This property is particularly valuable in high-throughput screening (HTS) assays, where consistent performance is essential. Additionally, its compatibility with common solvents and reagents further enhances its utility in synthetic chemistry.

From an industrial perspective, N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine is often utilized in the production of specialty chemicals and fine chemicals. These sectors are experiencing rapid growth, driven by advancements in green chemistry and sustainable manufacturing practices. As consumers and regulators increasingly prioritize eco-friendly solutions, the demand for compounds like this one is expected to rise.

In the context of drug discovery, N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine is frequently employed as a pharmacophore scaffold. Its structural features allow for the introduction of various substituents, enabling the creation of derivatives with tailored biological activities. This flexibility is crucial in addressing the challenges posed by drug-resistant pathogens and complex diseases, which are hot topics in contemporary medical research.

Safety and handling of N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine are well-documented, with guidelines emphasizing the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, adherence to standard laboratory protocols is recommended to ensure safe usage. This aligns with the broader industry trend toward risk assessment and safety compliance, which are frequently searched terms among professionals.

The future prospects for N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine are promising, particularly in the realms of precision medicine and biotechnology. As researchers continue to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics. Its relevance to cutting-edge fields such as artificial intelligence (AI)-driven drug design further underscores its importance in modern science.

In summary, N-Methyl-N-[2-(4-phenoxyphenyl)ethyl]amine (CAS No. 1219155-16-4) is a compound of significant scientific and industrial interest. Its unique properties, coupled with its applications in pharmaceuticals and material science, make it a valuable asset in contemporary research. As the scientific community continues to address global health and environmental challenges, compounds like this will remain at the forefront of innovation.